Cas no 1269293-17-5 (1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole)

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a 2-nitrophenyl group at the 1-position and a thiophen-2-yl moiety at the 5-position. This structure combines electron-withdrawing (nitro) and electron-donating (thiophene) groups, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its unique electronic properties facilitate applications in the development of pharmaceuticals, agrochemicals, and functional materials. The compound's stability and reactivity under various conditions make it suitable for further functionalization, including cross-coupling reactions. Its well-defined molecular architecture also supports research in optoelectronics and coordination chemistry.

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole structure

1269293-17-5 structure

Product Name:1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole

CAS No:1269293-17-5

MF:C₁₃H₉N₃O₂S

MW:271.294461011887

CID:1089306

PubChem ID:56956097

Update Time:2025-10-23

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
- 1-(2-nitrophenyl)-5-thiophen-2-ylpyrazole
- AKOS022172567
- 1269293-17-5
- DTXSID60719020
- Inchi： 1S/C13H9N3O2S/c17-16(18)11-5-2-1-4-10(11)15-12(7-8-14-15)13-6-3-9-19-13/h1-9H
- InChI Key： NCRGXUDFYSKLRA-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CC=NN1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 271.04154771g/mol
Monoisotopic Mass: 271.04154771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 91.9Å²

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Pricemore >>

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